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Compound of Interest

Compound Name: Dnp-peg3-dnp

Cat. No.: B607167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
DNP-PEG3-DNP is a bifunctional crosslinker molecule featuring two dinitrophenyl (DNP)

groups linked by a hydrophilic three-unit polyethylene glycol (PEG) spacer. The DNP moieties

are well-known haptens and mitochondrial uncouplers, while the PEG linker enhances solubility

in aqueous media.[1] This combination of properties makes DNP-PEG3-DNP a valuable tool in

various research and drug development applications, including its use as a PROTAC

(Proteolysis Targeting Chimera) linker.[2] This guide provides an in-depth overview of the

chemical properties, a representative synthesis protocol, and a summary of the known

biological signaling pathways associated with the DNP functional group.

Chemical Properties
The chemical properties of DNP-PEG3-DNP are summarized in the table below. These

properties are crucial for understanding the molecule's behavior in different experimental

settings.
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Property Value Reference

Chemical Name

N,N'-(((oxybis(ethane-2,1-

diyl))bis(oxy))bis(ethane-2,1-

diyl))bis(2,4-dinitroaniline)

[1]

CAS Number 1365655-92-0 [1]

Molecular Formula C20H24N6O11 [1]

Molecular Weight 524.44 g/mol

Appearance
Pale Yellow or Colorless Oily

Matter

Purity ≥95%

Solubility Soluble in DMSO

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
13

Rotatable Bond Count 14

Canonical SMILES

C1=CC(=C(C=C1--INVALID-

LINK--[O-])--INVALID-LINK--

[O-])NCCOCCOCCOCCNC2=

C(C=C(C=C2)--INVALID-LINK-

-[O-])--INVALID-LINK--[O-]

Synthesis of DNP-PEG3-DNP
While specific, detailed synthesis protocols for DNP-PEG3-DNP are not readily available in

peer-reviewed literature, a general and plausible synthetic route can be proposed based on

established organic chemistry principles. A common approach involves the nucleophilic

aromatic substitution of a suitable dinitrophenyl halide with a diamino-PEG linker.

Representative Experimental Protocol
Step 1: Synthesis of 1,8-diamino-3,6-dioxaoctane (a diamino-PEG3 derivative)
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A detailed, cited experimental protocol for this specific precursor is not available in the provided

search results. A general method would involve the tosylation of triethylene glycol, followed by

substitution with a nitrogen-containing nucleophile like sodium azide and subsequent reduction.

Step 2: Synthesis of DNP-PEG3-DNP

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 1,8-diamino-3,6-dioxaoctane (1 equivalent) in a suitable polar aprotic

solvent such as dimethylformamide (DMF).

Addition of Reagents: To the stirred solution, add a base such as triethylamine (2.2

equivalents) to act as an acid scavenger. Subsequently, add 1-fluoro-2,4-dinitrobenzene (2.2

equivalents) dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to 60-80 °C and allow it to stir for 12-24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature and pour it into cold water. The crude product may precipitate and can be

collected by filtration. Further purification can be achieved by column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield

the pure DNP-PEG3-DNP product.

Synthesis Workflow Diagram
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Synthesis Workflow for DNP-PEG3-DNP

Step 1: Precursor Synthesis

Step 2: DNP-PEG3-DNP Synthesis
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Caption: A representative two-step synthesis workflow for DNP-PEG3-DNP.

Biological Activity and Signaling Pathways
The biological activity of DNP-PEG3-DNP is primarily attributed to the 2,4-dinitrophenol (DNP)

moieties. DNP is a well-documented mitochondrial uncoupler. It disrupts the proton gradient

across the inner mitochondrial membrane, which is essential for ATP synthesis, leading to a

decrease in ATP production and an increase in heat generation. This uncoupling effect triggers

a cascade of cellular signaling events.

While specific studies on the signaling pathways directly modulated by the entire DNP-PEG3-
DNP molecule are limited, extensive research on DNP provides insights into its biological

effects. The following diagram illustrates the key signaling pathways affected by DNP.

DNP-Modulated Signaling Pathways Diagram
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Signaling Pathways Modulated by DNP
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Caption: DNP acts as a mitochondrial uncoupler, influencing key cellular signaling pathways.

Studies have shown that DNP treatment can lead to the suppression of the mTOR and insulin-

PI3K-MAPK pathways. Concurrently, it upregulates the CREB (cAMP-response element-

binding protein) signaling pathway, which is involved in synaptic plasticity and adaptive cellular

stress responses. Furthermore, the inhibition of the mTOR pathway by DNP can induce

autophagy. These effects highlight the potential of DNP and its derivatives in modulating

fundamental cellular processes.
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Applications in Research and Drug Development
The unique structure of DNP-PEG3-DNP lends itself to several applications:

PROTAC Development: As a bifunctional linker, DNP-PEG3-DNP can be used in the

synthesis of PROTACs. One DNP end could potentially be conjugated to a ligand for a target

protein, while the other end is linked to a ligand for an E3 ubiquitin ligase, facilitating the

degradation of the target protein.

Hapten Carrier Systems: The DNP group is a well-known hapten. DNP-PEG3-DNP can be

used to introduce multiple DNP moieties onto a carrier molecule to elicit a strong immune

response for antibody production or immunological studies.

Mitochondrial Research: Due to the mitochondrial uncoupling activity of the DNP groups, this

molecule can be employed as a tool to study mitochondrial function and cellular

bioenergetics. The PEG linker can improve its delivery and solubility in aqueous

experimental systems.

Conclusion
DNP-PEG3-DNP is a versatile chemical tool with well-defined chemical properties. Its

synthesis, while not extensively detailed in the literature, can be achieved through standard

organic chemistry techniques. The biological activity of this molecule is dominated by the

mitochondrial uncoupling effects of its DNP moieties, which modulate critical cellular signaling

pathways. For researchers and professionals in drug development, DNP-PEG3-DNP offers

opportunities in the fields of targeted protein degradation, immunology, and metabolic research.

Further investigation into the specific biological effects of the entire DNP-PEG3-DNP molecule

is warranted to fully explore its therapeutic and research potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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